Cas no 7417-20-1 (2-(3,5-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-(3,5-dimethoxyphenyl)ethan-1-ol
• CAS No: 7417-20-1
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD09926335
• CID: 564377
• PubChem ID: 265634
• Update Time: 2025-05-25

2-(3,5-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethoxyphenyl)ethanol
• 2-(3,5-Dimethoxymethyl)ethanol
• 3,5-DIMETHOXYPHENETHYL ALCOHOL
• Benzeneethanol,3,5-dimethoxy-
• 2-(3,5-dimethoxyphenyl)-1-ethanol
• 3,5-Dimethoxy-phenaethylalkohol
• 3,5-dimethoxy-phenethyl alcohol
• AC1L6EDU
• AC1Q56CW
• AG-G-94600
• CTK5D9457
• NSC101853
• SureCN919408
• 2-(3,5-dimethoxyphenyl)ethan-1-ol
• CS-0150471
• DTXSID50295429
• AS-76190
• D83596
• NSC-101853
• benzeneethanol, 3,5-dimethoxy-
• 7417-20-1
• SCHEMBL919408
• 3,5-Dimethoxybenzeneethanol pound>>Benzeneethanol,3,5-dimethoxy-
• A865948
• EN300-1624379
• MFCD09926335
• InChI=1/C10H14O3/c1-12-9-5-8(3-4-11)6-10(7-9)13-2/h5-7,11H,3-4H2,1-2H
• AKOS006312860
• UGODKVFPYBAMPX-UHFFFAOYSA-N
• SY277449
• BCP30359
• NSC 101853

• MDL： MFCD09926335
• Inchi： 1S/C10H14O3/c1-12-9-5-8(3-4-11)6-10(7-9)13-2/h5-7,11H,3-4H2,1-2H3
• InChI Key： UGODKVFPYBAMPX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)CCO)OC

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 307°C at 760 mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.516
• PSA: 38.69
• LogP: 1.23860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,5-dimethoxyphenyl)ethan-1-ol

Recent Advances in the Study of 2-(3,5-dimethoxyphenyl)ethan-1-ol (CAS: 7417-20-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(3,5-dimethoxyphenyl)ethan-1-ol (CAS: 7417-20-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This aromatic alcohol, characterized by its dimethoxy-substituted phenyl ring, has been the subject of several studies exploring its biological activity, synthetic pathways, and pharmacological properties. The latest research highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential as a standalone therapeutic agent.

Recent studies have focused on the synthesis and optimization of 2-(3,5-dimethoxyphenyl)ethan-1-ol, with particular emphasis on green chemistry approaches. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel catalytic method for its synthesis using environmentally benign reagents, achieving high yields and purity. This advancement is critical for scaling up production while minimizing environmental impact, a growing concern in pharmaceutical manufacturing.

In terms of biological activity, 2-(3,5-dimethoxyphenyl)ethan-1-ol has shown promising results in preliminary in vitro studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its moderate inhibitory effects on certain inflammatory markers, suggesting potential applications in treating chronic inflammatory diseases. The compound's ability to modulate specific signaling pathways, particularly those involving NF-κB, has been identified as a possible mechanism of action.

Structural analogs of 2-(3,5-dimethoxyphenyl)ethan-1-ol have also been investigated for their enhanced bioactivity. A recent study in the European Journal of Medicinal Chemistry (2024) reported that certain derivatives exhibited improved pharmacokinetic properties, including better metabolic stability and oral bioavailability. These findings open new avenues for drug development, particularly in the design of small-molecule therapeutics targeting neurological disorders.

From a safety perspective, toxicological assessments of 2-(3,5-dimethoxyphenyl)ethan-1-ol have been conducted in various cell lines. The results, published in Toxicology Reports (2023), indicate a favorable safety profile at therapeutic concentrations, with no significant cytotoxicity observed in normal human cell lines. However, researchers caution that further in vivo studies are necessary to fully evaluate its safety and efficacy.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023-2024 covering its synthesis methods and potential therapeutic applications. Industry analysts predict that 2-(3,5-dimethoxyphenyl)ethan-1-ol and its derivatives may enter preclinical development within the next two years, particularly for inflammatory and neurological indications.

In conclusion, the current body of research on 2-(3,5-dimethoxyphenyl)ethan-1-ol (CAS: 7417-20-1) demonstrates its significance as both a synthetic intermediate and a potential therapeutic agent. While challenges remain in optimizing its pharmacological properties and demonstrating clinical efficacy, the compound represents an important area of investigation in modern drug discovery. Future research directions likely include structure-activity relationship studies, formulation development, and more comprehensive biological evaluations.